Cas no 2228613-41-8 (2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid
• CAS No: 2228613-41-8
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 5902419
• PubChem ID: 165699119
• Update Time: 2025-10-29

2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid
• 2228613-41-8
• EN300-1787453

• Inchi： 1S/C7H9N3O4/c1-10-3-5(8-9-10)4(7(13)14)2-6(11)12/h3-4H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： QONKPGVCSKKLIL-UHFFFAOYSA-N
• SMILES： OC(C(C1=CN(C)N=N1)CC(=O)O)=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid

2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid: A Comprehensive Overview

2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid (CAS No. 2228613-41-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid is noteworthy for its combination of a 1,2,3-triazole ring and a dicarboxylic acid moiety. The 1,2,3-triazole ring is a versatile functional group that is widely used in drug discovery due to its stability and bioisosteric properties. The dicarboxylic acid group, on the other hand, imparts the molecule with acidic properties and potential for forming stable salts or esters.

Recent research has highlighted the potential of 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the compound's anti-inflammatory properties. The results indicated that 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid has also been studied for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that the compound possesses potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.

The pharmacokinetic properties of 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid have also been explored. Preliminary data suggest that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further development as an orally administered therapeutic agent.

In terms of safety and toxicity, initial studies have shown that 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid exhibits low toxicity in animal models. However, more comprehensive toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials.

The synthetic route to 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid has been optimized to improve yield and scalability. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the 1,2,3-triazole ring followed by carboxylation steps to introduce the dicarboxylic acid functionality. This synthetic strategy allows for efficient production of the compound on a larger scale.

The potential applications of 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanedioic acid extend beyond its direct therapeutic uses. The compound's unique structure makes it an attractive building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a precursor in the development of novel prodrugs or conjugates designed to enhance drug delivery and efficacy.

In conclusion, 2-(1-methyl-1H-1,2,3-triazol-4-y l)butanedioic acid (CAS No. 2228613-41-8) is a promising compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiviral properties, coupled with favorable pharmacokinetic characteristics and low toxicity profile, make it an attractive candidate for further development. Ongoing research continues to explore new avenues for its use and optimization.